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Compound of Interest

Compound Name: uvarovite

Cat. No.: B1174922 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential safety and logistical information for handling

uvarovite, a calcium chromium silicate mineral. By adhering to these protocols, you can

minimize risks and ensure a safe laboratory environment.

Uvarovite contains chromium in its trivalent state (Cr(III)). While generally considered less

toxic than hexavalent chromium (Cr(VI)), it is crucial to handle all chemicals with appropriate

precautions to prevent potential health hazards. Inhalation of dust from finely powdered

uvarovite can cause respiratory irritation, and prolonged skin contact may lead to skin

irritation.

Essential Personal Protective Equipment (PPE)
When handling uvarovite, especially in powdered form, a comprehensive PPE strategy is

necessary to minimize exposure.
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PPE Category Recommendation Specification

Respiratory Protection
Air-purifying respirator with a

particulate filter

NIOSH-approved N95, R95, or

P95 filter for concentrations up

to 5 mg/m³. For higher

concentrations up to 25 mg/m³,

a full-facepiece respirator with

an N100, R100, or P100 filter

is recommended.[1]

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or natural

rubber gloves are suitable for

preventing skin contact.[2]

Regularly inspect gloves for

any signs of degradation or

punctures.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Essential for protecting eyes

from dust particles.

Body Protection Laboratory coat

A standard lab coat is

recommended to prevent

contamination of personal

clothing.

Operational Plan for Handling Uvarovite
A systematic approach to handling uvarovite in a laboratory setting is critical to ensure safety

and maintain the integrity of your research.
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Uvarovite Handling Workflow

Preparation

Handling

Post-Handling

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Work in a well-ventilated area or fume hood

Handle with care to minimize dust generation

Use appropriate tools for transfer (e.g., spatula)

Clean work area with a HEPA-filtered vacuum or wet methods

Decontaminate or dispose of used tools

Segregate uvarovite waste from other laboratory waste

Dispose of in sealed, labeled containers

Follow institutional and local regulations for hazardous waste disposal

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of uvarovite in a laboratory setting.
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Disposal Plan
Proper disposal of uvarovite and any contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Waste Segregation: All uvarovite waste, including contaminated PPE, weighing papers, and

cleaning materials, should be collected in a dedicated, clearly labeled, and sealed container.

Container Labeling: The waste container must be labeled as "Hazardous Waste: Chromium

Compound" and include the date of accumulation.

Disposal Method: Chromium-containing waste should be disposed of as hazardous waste.[3]

[4] The primary method for disposal is through a licensed hazardous waste disposal facility. It

is often recommended to convert chromium waste into a more stable form, such as

chromium (III) oxide, before disposal.[3]

Regulatory Compliance: Always adhere to your institution's specific hazardous waste

disposal procedures and local, state, and federal regulations. Contact your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Occupational Exposure Limits for Chromium
Compounds
The following table summarizes the occupational exposure limits for chromium and its

compounds as established by the Occupational Safety and Health Administration (OSHA) and

the National Institute for Occupational Safety and Health (NIOSH).

Organization Substance
Exposure Limit (8-hour
TWA)

OSHA Chromium (III) compounds 500 µg/m³[5]

OSHA Hexavalent Chromium (Cr(VI)) 5 µg/m³[5][6][7]

NIOSH Chromium (III) compounds 500 µg/m³ (10-hour TWA)[5]

NIOSH Hexavalent Chromium (Cr(VI)) 1 µg/m³ (10-hour TWA)[5]
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TWA (Time-Weighted Average): The average exposure over a normal workday.

By implementing these safety and logistical protocols, you can create a secure research

environment for the handling of uvarovite, fostering a culture of safety and responsibility in

your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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